Cas no 1123-84-8 (1,4-dichloro-2-ethenylbenzene)

• Product Name: 1,4-dichloro-2-ethenylbenzene
• CAS No: 1123-84-8
• MF: C₈H₆Cl₂
• MW: 173.03924036026
• MDL: MFCD00045199
• CID: 171174
• PubChem ID: 14294
• Update Time: 2025-09-27

1,4-dichloro-2-ethenylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-dichloro-2-ethenyl-
• 1,4-dichloro-2-ethenylbenzene
• 2,5-DICHLOROSTYRENE
• 1,4-dichloro-2-ethenyl-benzene
• 2,5-dichloro-styrene
• 2,5-Dichlor-styrol
• Benzene,1,4-dichloro-2-ethenyl
• Benzene,4-dichoro-2-ethenyl
• Styrene,2,5-dichloro
• Styrene,5-dichloro
• NSC 20953
• SCHEMBL820295
• DTXSID60149984
• UNII-8QXD22MI5L
• Benzene, 1,4-dichloro-2-ethenyl-
• NSC-20953
• Styrene, 2,5-dichloro-
• IZMZREOTRMMCCB-UHFFFAOYSA-N
• NSC20953
• CK2537
• Benzene,4-dichoro-2-ethenyl-
• Q27270910
• Benzene,4-dichloro-1-ethenyl-
• AKOS006275087
• 8QXD22MI5L
• MFCD00045199
• 1,4-Dichloro-2-vinylbenzene #
• Styrene,5-dichloro-
• NS00023631
• EINECS 214-378-1
• Benzene,4-dichloro-2-ethenyl-
• FT-0633368
• EN300-1968729
• Benzene, 1,4-dichoro-2-ethenyl-
• 1123-84-8
• CS-0267191
• 1,4-Dichloro-2-vinylbenzene

• MDL： MFCD00045199
• Inchi： 1S/C8H6Cl2/c1-2-6-5-7(9)3-4-8(6)10/h2-5H,1H2
• InChI Key： IZMZREOTRMMCCB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C=C)Cl

Computed Properties

• Exact Mass: 171.98500
• Monoisotopic Mass: 171.984656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.242
• Melting Point: 8 ºC
• Boiling Point: 231 ºC
• Flash Point: 95 ºC
• Refractive Index: 1.5798 (estimate)
• PSA: 0.00000
• LogP: 3.63640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes